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Compound of Interest

Compound Name: Red 12
CAS No.: 1342-76-3
Cat. No.: B1172338

Get Quote

\ J

This document provides comprehensive guidance on the safe handling and disposal of "Red
12," a designation that can refer to two distinct chemical entities: C.I. Pigment Red 12 and C.1.
Basic Red 12. Due to differences in their chemical properties and associated hazards, it is
crucial to identify the specific compound in use before proceeding with any handling or disposal
protocols. This guide is intended for researchers, scientists, and drug development
professionals to ensure laboratory safety and environmental protection.

l. Identification and Properties of Red 12
Compounds

Correctly identifying the specific "Red 12" compound is the first and most critical step in
ensuring safe handling and disposal. The table below summarizes the key quantitative data for
both C.I. Pigment Red 12 and C.I. Basic Red 12 to aid in their differentiation.
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Property C.l. Pigment Red 12 C.l. Basic Red 12
CAS Number 6410-32-8 6320-14-5

Chemical Class Monoazo Pigment Cationic Dye
Molecular Formula C25H20N404 C25H29CIN2

Molar Mass 440.45 g/mol 392.97 g/mol
Appearance Red powder Violet crystalline solid

Soluble in water, ethanol,

Solubility Insoluble in water

methanol
Melting Point 292 °C Not available
Density 1.32 g/cm3 Not available

Il. Hazard Identification and Safety Precautions

Both forms of Red 12 present hazards that necessitate careful handling and the use of
appropriate personal protective equipment (PPE).

C.l. Basic Red 12 is classified as Fatal if swallowed and Harmful to aquatic life with long lasting
effects.[1]

C.l. Pigment Red 12, like many azo dyes, should be handled with care to avoid inhalation of
dust and contact with skin and eyes.

Personal Protective Equipment (PPE):

» Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

o Eye Protection: Safety goggles or a face shield must be worn.

o Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a dust respirator
should be used in a well-ventilated area, preferably within a chemical fume hood.
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lll. Spill and Emergency Procedures

In the event of a spill, the following steps should be taken immediately:
o Evacuate: Clear the area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

» Containment:

o For solid spills, carefully scoop the material into a designated hazardous waste container,
avoiding the creation of dust.

o For liquid spills (applicable to Basic Red 12 solutions), absorb the spill with an inert
material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water. All cleaning materials must be disposed of as hazardous waste.

IV. Disposal Procedures

All waste containing either C.I. Pigment Red 12 or C.I. Basic Red 12 must be treated as
hazardous waste. Direct disposal into the sanitary sewer or regular trash is strictly prohibited.

General Disposal Workflow:

Pre-Treatment Option (for Azo Dyes)

Click to download full resolution via product page
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Figure 1: General workflow for the disposal of Red 12 waste.

V. Experimental Protocols for Chemical Degradation
(Pre-Treatment)

For azo dyes like Red 12, chemical degradation to less harmful aromatic amines can be a
recommended pre-treatment step before collection by a certified hazardous waste disposal
service. These procedures must be performed in a chemical fume hood with appropriate PPE.

A. Reduction with Sodium Dithionite
This method is effective for the reductive cleavage of the azo bond.

Methodology:

Preparation: In a suitable reaction vessel (e.g., a beaker or flask) inside a chemical fume
hood, dissolve or suspend the Red 12 waste in water.

e pH Adjustment: Adjust the pH of the solution to between 4 and 6 using a suitable acid (e.g.,
dilute hydrochloric acid).

e Reduction: Slowly add sodium dithionite (Na2S20a4) to the solution while stirring. A typical
molar ratio of sodium dithionite to monoazo dye is 2:1.[2] The disappearance of the color
indicates the cleavage of the azo bond. The reaction may take several hours.

o Neutralization: After the reaction is complete, neutralize the solution to a pH between 6 and 8
with a suitable base, such as sodium bicarbonate.

» Disposal: The resulting solution, containing the degradation products, should be collected in
a designated hazardous waste container for final disposal by a certified service.

B. Oxidation using Fenton's Reagent
This advanced oxidation process uses hydroxyl radicals to degrade the dye molecules.

Methodology:
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e Preparation: In a reaction vessel within a chemical fume hood, dissolve the Red 12 waste in
water.

e pH Adjustment: Adjust the pH of the solution to approximately 3 with a suitable acid (e.qg.,
sulfuric acid).[1][3]

e Reaction Initiation: Add a source of ferrous iron (Fe2*), such as ferrous sulfate
(FeSO0a4-7H20), to the solution. Then, slowly add hydrogen peroxide (H202) while stirring.
The reaction is typically rapid.

o Neutralization: After the degradation is complete (indicated by color removal), neutralize the
solution to a pH between 6 and 8 with a suitable base, such as sodium hydroxide. This will
also precipitate the iron as ferric hydroxide.

» Disposal: Allow the iron hydroxide to settle, and then decant the supernatant into a
hazardous waste container. The iron-containing sludge should also be collected and
disposed of as hazardous waste.

V1. Final Waste Management

All waste generated from the handling and degradation of Red 12, including treated solutions,
empty containers, and contaminated PPE, must be disposed of as hazardous waste.

o Waste Collection: Collect all waste in clearly labeled, sealed, and compatible containers. The
label should include the words "Hazardous Waste" and the chemical name (e.g., "Waste
Pigment Red 12" or "Waste Basic Red 12").

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Disposal Service: Arrange for the collection of the hazardous waste by a certified
environmental disposal company. Follow all local, state, and federal regulations for
hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

